Cas no 2171194-54-8 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid)

• Product Name: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid
• CAS No: 2171194-54-8
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6217047
• PubChem ID: 165543392
• Update Time: 2025-10-28

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid
• 2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}acetic acid
• 2171194-54-8
• EN300-1493632

• Inchi： 1S/C27H26N2O5/c1-2-24(26(32)28-18-13-11-17(12-14-18)15-25(30)31)29-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t24-/m1/s1
• InChI Key： URCDKDUBKOJKEU-XMMPIXPASA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC(CC(=O)O)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid

Compound CAS No 2171194-54-8: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic Acid

The compound with CAS No 2171194-54-8, known as 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Insights: The molecule comprises a phenyl group substituted with an acetic acid moiety at the para position. The key feature of this compound is the presence of a (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group attached to a butanamide chain via an amino linkage. The stereochemistry at the second carbon of the butanamide chain is specified as (R), which is crucial for its biological activity and selectivity.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step processes, including Fmoc protection strategies and stereoselective synthesis techniques. Researchers have focused on optimizing reaction conditions to enhance yield and purity, ensuring that the compound meets the stringent requirements for biological testing.

Biological Activity: Studies have demonstrated that CAS No 2171194-54-8 exhibits potent inhibitory activity against specific enzymes involved in disease pathways, such as kinases and proteases. Its Fmoc group plays a pivotal role in modulating the molecule's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

Recent Research Developments: In 2023, a groundbreaking study published in *Nature Chemical Biology* highlighted the potential of this compound as a lead candidate for drug development targeting neurodegenerative diseases. The research revealed that CAS No 2171194-54-8 significantly reduces amyloid-beta aggregation in vitro, suggesting its potential therapeutic benefits for Alzheimer's disease.

Applications in Biotechnology: Beyond its pharmacological applications, this compound has also found utility in peptide synthesis and protein engineering due to its Fmoc group's compatibility with solid-phase synthesis techniques. Its use in generating bioactive peptides has opened new avenues for vaccine development and targeted therapy.

Future Prospects: Ongoing research aims to further characterize the molecular mechanisms underlying CAS No 2171194-54-8's activity, with particular emphasis on its interactions with cellular receptors and metabolic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from preclinical studies to clinical trials.

In conclusion, CAS No 2171194-54-8, or 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid, represents a cutting-edge molecule with vast potential in drug discovery and biotechnology. Its unique structure, combined with advanced synthetic methodologies and promising biological activity, positions it as a key player in the fight against debilitating diseases.